Cas no 1366307-87-0 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• CAS No: 1366307-87-0
• MF: C₁₅H₂₀FNO₅
• MW: 313.32140827179
• CID: 6566485
• PubChem ID: 165952643
• Update Time: 2025-06-09

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• 1366307-87-0
• EN300-1163478

• Inchi： 1S/C15H20FNO5/c1-15(2,3)22-14(20)17-12(8-13(18)19)10-6-5-9(21-4)7-11(10)16/h5-7,12H,8H2,1-4H3,(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key： GXFUWHFUJUUJSZ-GFCCVEGCSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 313.13255090g/mol
• Monoisotopic Mass: 313.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic Acid (CAS No. 1366307-87-0)

Compound CAS No. 1366307-87-0, specifically identified as (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The unique combination of functional groups, including the fluoro and methoxy substituents on the aromatic ring, alongside the protected amino group, makes this molecule a versatile intermediate in synthetic chemistry.

The stereochemistry of this compound, denoted by the (3R) configuration, is crucial for its biological activity. The presence of a chiral center at the third carbon atom influences the molecule's interactions with biological targets, making it a promising candidate for developing enantiomerically pure pharmaceuticals. The tert-butoxy carbonyl (Boc) group serves as an effective protecting group for the amino function, allowing for selective modifications during synthetic pathways while maintaining stability under various reaction conditions.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluoro group at the 2-position of the phenyl ring in this compound enhances its pharmacological properties, making it an attractive scaffold for drug discovery. Additionally, the methoxy group at the 4-position further modulates the electronic and steric properties of the molecule, contributing to its overall efficacy.

Current research in medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple therapeutic targets simultaneously. (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid exemplifies this trend by integrating several key structural features that enhance its biological activity. Studies have demonstrated that fluorinated phenyl derivatives exhibit promising effects in various disease models, including cancer and neurological disorders. The Boc-protected amino group allows for further derivatization, enabling researchers to explore diverse pharmacophores and optimize lead compounds for clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies not only improve the scalability of production but also enhance the overall quality of the final product.

One of the most compelling aspects of this compound is its potential application in developing targeted therapies for complex diseases. The fluoro and methoxy groups have been shown to influence receptor binding affinity and metabolic stability, critical factors in drug design. Preclinical studies have begun to explore its efficacy in models of inflammation and pain management, where its structural features offer a unique mechanism of action compared to existing treatments.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been utilized to predict the binding interactions of this compound with various biological targets. These simulations have provided valuable insights into how modifications can be made to enhance its potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for (3R)-3-{(tert-butoxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid are vast, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as a prodrug or a precursor for more complex molecules could open new avenues in pharmaceutical development. Additionally, exploring its interactions with enzymes and receptors at a molecular level may uncover novel mechanisms that could be exploited for therapeutic benefit.

In conclusion, this compound represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for researchers seeking to develop innovative treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.